3-[5-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(furan-2-yl)methyl]propanamide

• IUPAC Name: 3-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C27H24ClN5O5S/c1-37-22-10-8-16(28)13-21(22)30-24(35)15-39-27-32-19-7-3-2-6-18(19)25-31-20(26(36)33(25)27)9-11-23(34)29-14-17-5-4-12-38-17/h2-8,10,12-13,20H,9,11,14-15H2,1H3,(H,29,34)(H,30,35)
• InChI Key: LFVSMFWZFYWGAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)NCC5=CC=CO5
• Molecular Formula: C27H24ClN5O5S
• Molecular Weight: 566.0 g/mol
• CAS No.: 1037293-33-6

Description

3-[5-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(furan-2-yl)methyl]propanamide is a useful research compound. Its molecular formula is C27H24ClN5O5S and its molecular weight is 566.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties

• Synthesis Techniques : The compound has a complex structure that relates to various synthesized compounds. Similar compounds have been synthesized through interactions of certain dihydronaphthaline with phenyl-and phenethylisothiocyanates and subsequent treatments, leading to the formation of quinazolines. These processes are crucial for creating compounds with potential biological properties (Markosyan et al., 2008).

• Biological Properties : Compounds structurally related to the one have shown to inhibit 5-HT deamination and exhibit moderate therapeutic effects against tumors in mice. This illustrates the potential for developing anticancer agents (Markosyan et al., 2008).

Antioxidant and Anticancer Activity

• Antioxidant Activity : Derivatives of compounds similar to the one , particularly those with propanehydrazide moieties, have been found to exhibit strong antioxidant activities. This is significant for potential therapeutic applications, as antioxidants play a crucial role in preventing oxidative stress-related diseases (Tumosienė et al., 2020).

• Anticancer Activity : Some derivatives, particularly those affecting the glioblastoma cell line, have shown promising anticancer activities. This suggests the potential for the compound to be utilized in cancer research and treatment, specifically targeting certain types of cancer cells (Tumosienė et al., 2020).

Antiprotozoal Agents

• Inhibitory Properties Against Protozoa : Related imidazo[1,2-a]pyridine derivatives have demonstrated strong DNA affinities and significant in vitro and in vivo activities against protozoal infections. This opens up avenues for using such compounds in treating diseases caused by protozoal pathogens (Ismail et al., 2004).